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Compound Name: Trifluenfuronate

Cat. No.: B12750982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trifluenfuronate is a novel pesticide that has demonstrated both nematicidal and acaricidal

properties. This technical guide provides a comprehensive overview of the available

information on trifluenfuronate, including its chemical properties, proposed mechanism of

action, and potential applications in pest management. Due to the novelty of this compound,

publicly available data is limited, with much of the current knowledge derived from patent

literature. This document aims to consolidate the existing information to support further

research and development efforts.

Chemical and Physical Properties
Trifluenfuronate is a synthetic organic molecule belonging to the class of fluoroalkenyl

nematicides. Its chemical structure and nomenclature are as follows:
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Property Value

IUPAC Name

mixture of 60–80% trans-isomers 3,4,4-

trifluorobut-3-enyl (2RS,3RS)-2-(2-

methoxyphenyl)-5-oxotetrahydrofuran-3-

carboxylate and 40–20% of the cis-isomers

3,4,4-trifluorobut-3-enyl (2RS,3SR)-2-(2-

methoxyphenyl)-5-oxotetrahydrofuran-3-

carboxylate

CAS Name
3,4,4-trifluoro-3-buten-1-yl tetrahydro-2-(2-

methoxyphenyl)-5-oxo-3-furancarboxylate

CAS Number 2074661-82-6

Molecular Formula C₁₆H₁₅F₃O₅

Synonyms sanfoshaxianzhi, Trifluorocide

Activity Nematicide, Acaricide

Quantitative Data
As of the latest available information, specific quantitative efficacy data, such as LC₅₀ (lethal

concentration, 50%) values from peer-reviewed publications for trifluenfuronate against target

pests, are not publicly available. The primary source of efficacy information comes from patent

literature, which indicates activity against a range of plant-parasitic nematodes.

A key patent (CN106342882A) filed by Shandong United Pesticide Industry Co., Ltd. describes

a nematicidal composition containing trifluenfuronate.[1] The patent suggests good control

efficiency against the second-stage juveniles and eggs of the root-knot nematode Meloidogyne

incognita.[1] However, specific concentration-response data from these studies are not detailed

in the publicly accessible abstract.

Proposed Mechanism of Action
The precise molecular target and signaling pathway of trifluenfuronate have not been

definitively elucidated in public research. However, based on its classification as a fluoroalkenyl

nematicide, a proposed mechanism of action can be inferred from related compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://chemrobotics.in/new-iso-published-september-2021-trifluenfuronate-with-acaricides-nematicides-activities-by-shandong-united-pesticide/
https://chemrobotics.in/new-iso-published-september-2021-trifluenfuronate-with-acaricides-nematicides-activities-by-shandong-united-pesticide/
https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12750982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluoroalkenyl nematicides are known to impact nematode motility and mitochondrial function.

[2]

Studies on other fluoroalkenyl nematicides suggest that they may act as inhibitors of the

mitochondrial electron transport chain, specifically targeting complexes involved in cellular

respiration. This disruption of energy production would lead to paralysis and eventual death of

the nematode. Research on the transcriptional changes in M. incognita exposed to other

fluoroalkenyl nematicides has pointed towards the β-fatty acid oxidation pathway as a potential

target.[2] This pathway is crucial for energy metabolism in nematodes.
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Caption: Proposed mitochondrial signaling pathway affected by fluoroalkenyl nematicides.

Experimental Protocols
Detailed experimental protocols for the synthesis and bioassays of trifluenfuronate are

proprietary to the patent holder. However, this section provides generalized methodologies for

key experiments relevant to the evaluation of a novel nematicide, based on standard scientific

practices.

Synthesis of Trifluenfuronate
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The synthesis of 3,4,4-trifluoro-3-buten-1-yl tetrahydro-2-(2-methoxyphenyl)-5-oxo-3-

furancarboxylate would likely involve a multi-step process. A plausible synthetic route could

involve the preparation of the tetrahydrofuranone core and the trifluorobutenol side chain

separately, followed by their esterification.
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Caption: A hypothetical workflow for the synthesis of trifluenfuronate.

Nematicidal Bioassay against Meloidogyne incognita
A standard protocol to assess the nematicidal activity of a compound like trifluenfuronate
against M. incognita would involve the following steps:

Nematode Culture and Extraction:M. incognita is typically cultured on susceptible host

plants, such as tomato (Solanum lycopersicum). Eggs are extracted from the roots using a

sodium hypochlorite solution, and second-stage juveniles (J2s) are hatched in water.

In Vitro Motility Assay:

A range of concentrations of trifluenfuronate are prepared in a suitable solvent (e.g.,

DMSO) and then diluted in water.

A known number of J2s are exposed to the different concentrations of the test compound

in multi-well plates.
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After a specific incubation period (e.g., 24, 48, 72 hours), the number of motile and

immotile nematodes is counted under a microscope.

The percentage of mortality is calculated, and the data is used to determine the LC₅₀

value.

Egg Hatch Assay:

A known number of M. incognita eggs are exposed to various concentrations of

trifluenfuronate.

After an incubation period, the number of hatched J2s is counted.

The percentage of egg hatch inhibition is calculated relative to a control group.

Pot Experiment (In Vivo Assay):

Soil is treated with different concentrations of trifluenfuronate.

Susceptible host plants are planted in the treated soil and inoculated with a known number

of M. incognita J2s or eggs.

After a growth period, plants are harvested, and the number of galls on the roots is

counted as a measure of infectivity. Root and shoot weight can also be measured to

assess phytotoxicity.

Acaricidal Bioassay
A common method for evaluating acaricidal activity is the larval packet test (LPT) or larval

immersion test (LIT).

Tick Rearing: A susceptible strain of ticks (e.g., Rhipicephalus microplus) is reared under

controlled laboratory conditions.

Larval Packet Test:

Filter paper packets are impregnated with different concentrations of trifluenfuronate
dissolved in a suitable solvent.
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A known number of tick larvae are placed inside the packets.

After a set exposure time, the packets are opened, and the number of live and dead larvae

is recorded to calculate mortality.

Conclusion and Future Directions
Trifluenfuronate represents a promising new active ingredient in the fluoroalkenyl class of

pesticides, with potential applications in the control of nematodes and acarids. The information

available, primarily from patent literature, suggests its efficacy, particularly against the root-knot

nematode M. incognita. However, for its full potential to be realized and for its adoption into

integrated pest management programs, further public research is critically needed.

Future research should focus on:

Elucidation of the specific mode of action: Identifying the precise molecular target and the

affected signaling pathways will be crucial for understanding its selectivity, potential for

resistance development, and for designing more effective analogues.

Publication of quantitative efficacy data: Peer-reviewed studies detailing the LC₅₀ values

against a range of economically important nematode and acarid species are necessary to

establish its spectrum of activity and effective application rates.

Toxicology and environmental fate studies: Comprehensive studies on its toxicity to non-

target organisms and its persistence and degradation in the environment are essential for

regulatory approval and to ensure its safe use.

The information presented in this technical guide provides a foundation for researchers and

drug development professionals to begin their exploration of trifluenfuronate. As more data

becomes publicly available, a clearer picture of its potential as a novel insecticide will emerge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/product/b12750982?utm_src=pdf-body
https://www.benchchem.com/product/b12750982?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12750982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. New ISO Published September 2021: Trifluenfuronate with Acaricides & Nematicides
Activities by Shandong United Pesticide – News & Updates [chemrobotics.in]

2. Transcriptional changes of biochemical pathways in Meloidogyne incognita in response to
non-fumigant nematicides - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Trifluenfuronate: A Technical Overview of a Novel
Nematicidal and Acaricidal Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12750982#trifluenfuronate-potential-as-a-novel-
insecticide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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